Cas no 1346686-94-9 (6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid)

• Product Name: 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid
• CAS No: 1346686-94-9
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 1030095
• PubChem ID: 71303553
• Update Time: 2025-10-20

6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid
• 5-(6-fluoropyridin-2-yl)pyridine-3-carboxylic acid
• 6-Fluoro[2,3'-bipyridine]-5'-carboxylic acid
• 1346686-94-9
• 6-Fluoro-[2,3'-bipyridine]-5'-carboxylicacid
• DTXSID20745022

• Inchi： 1S/C11H7FN2O2/c12-10-3-1-2-9(14-10)7-4-8(11(15)16)6-13-5-7/h1-6H,(H,15,16)
• InChI Key： WIQVLFYOHXULLA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=NC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 218.04915563g/mol
• Monoisotopic Mass: 218.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid

Comprehensive Overview of 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-94-9)

6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-94-9) is a fluorinated bipyridine derivative with significant applications in pharmaceutical research and material science. This compound, characterized by its carboxylic acid functional group and fluoro substitution, has garnered attention due to its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of kinase inhibitors and other bioactive molecules.

The structural features of 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid make it a versatile intermediate in organic synthesis. Its bipyridine core provides a rigid scaffold, while the fluoro substituent enhances electronic properties, influencing binding affinity in molecular interactions. This compound is often utilized in the synthesis of small-molecule drugs, where its ability to modulate solubility and bioavailability is highly valued. Recent studies highlight its potential in targeting cancer-related pathways, aligning with the growing demand for precision medicine.

In the context of AI-driven drug discovery, 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid has emerged as a candidate for virtual screening and machine learning-based molecular design. Its well-defined structure and SAR (Structure-Activity Relationship) data make it suitable for computational modeling. This aligns with trends in green chemistry, as researchers seek sustainable methods to synthesize such intermediates. The compound’s stability under various conditions also makes it a reliable choice for high-throughput screening assays.

From an industrial perspective, the demand for fluorinated bipyridines like this compound is rising due to their utility in agrochemicals and electronic materials. The fluoro group’s electronegativity contributes to enhanced performance in OLEDs (Organic Light-Emitting Diodes) and other advanced materials. Additionally, its carboxylic acid moiety allows for further functionalization, enabling customization for specific applications. This versatility positions 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid as a key player in interdisciplinary research.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. As regulatory standards tighten, suppliers must adhere to stringent GMP (Good Manufacturing Practice) guidelines, particularly for pharmaceutical-grade materials. This underscores the importance of sourcing CAS No. 1346686-94-9 from reputable providers.

Looking ahead, the exploration of 6-Fluoro-[2,3'-bipyridine]-5'-carboxylic acid is expected to expand into nanotechnology and bioconjugation applications. Its compatibility with click chemistry reactions opens doors for creating targeted drug delivery systems. With the rise of personalized medicine, this compound’s adaptability to modular synthesis will likely drive further innovation. As such, it remains a focal point for both academic and industrial research communities.